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Compound of Interest

Compound Name: Dibenzobarallene

CAS No.: 103515-22-6

Cat. No.: B7713695

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dibenzobarallene, formally known as 9,10-dihydroanthracene-9,10-α,β-succinic acid

anhydride, is a rigid, polycyclic aromatic hydrocarbon with a unique bridged structure. Its well-

defined three-dimensional architecture makes it a valuable scaffold in supramolecular

chemistry and a precursor for the synthesis of various heterocyclic compounds with potential

pharmacological applications. This guide provides an in-depth analysis of the molecular

structure of dibenzobarallene, supported by crystallographic and spectroscopic data. Detailed

experimental protocols for its synthesis and characterization are also presented to facilitate its

application in research and development.

Molecular Structure and Properties
Dibenzobarallene (C₁₈H₁₂O₃) is synthesized through a Diels-Alder reaction between

anthracene and maleic anhydride.[1][2] This cycloaddition reaction results in a rigid bicyclic

system with two fused benzene rings. The molecule possesses a high degree of symmetry and
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a well-defined cleft, making it an interesting building block for molecular tweezers and host-

guest chemistry.[3]

IUPAC Nomenclature and Synonyms
Systematic IUPAC Name: (15R,19S)-17-oxapentacyclo[6.6.5.0²,⁷.0⁹,¹⁴.0¹⁵,¹⁹]nonadeca-

2,4,6,9,11,13-hexaene-16,18-dione[2]

Common Synonyms: 9,10-Dihydroanthracene-9,10-α,β-succinic acid anhydride, Anthracene-

maleic anhydride adduct, 5,6:7,8-dibenzobicyclo[2.2.2]octa-5,7-diene-2,3-dicarboxylic acid

anhydride[1][2]

Physicochemical Properties
Property Value Reference

Molecular Formula C₁₈H₁₂O₃ [2]

Molecular Weight 276.29 g/mol [2]

Appearance White crystalline solid [4]

Melting Point 261-263 °C [4]

Crystallographic Data
The precise three-dimensional structure of a polymorph of dibenzobarallene has been

determined by single-crystal X-ray diffraction. The compound crystallizes in the monoclinic

space group C 1 c 1.[2]

Unit Cell Parameters
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Parameter Value

a 15.410 Å

b 9.4020 Å

c 11.0939 Å

α 90.00°

β 124.235°

γ 90.00°

Data obtained from a study by Díaz de Delgado,

G. et al. (2002) as cited on PubChem.[2]

Key Structural Features
The benzene rings in the dibenzobarallene structure are planar. The dihedral angle between

these two rings has been reported to be 53.9°. The anhydride ring is also planar and forms

angles of 57.5° and 4.3° with the benzene rings.[5] A comprehensive list of bond lengths and

angles would be available in the full crystallographic information file from the cited study.

Experimental Protocols
Synthesis of Dibenzobarallene via Diels-Alder Reaction
The most common method for the synthesis of dibenzobarallene is the Diels-Alder

cycloaddition of anthracene and maleic anhydride.[1]

Materials:

Anthracene

Maleic anhydride

Xylene (anhydrous)

Round-bottom flask
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Reflux condenser

Heating mantle

Buchner funnel and filter paper

Ice bath

Procedure:

In a round-bottom flask, combine equimolar amounts of anthracene and maleic anhydride.

Add a sufficient volume of anhydrous xylene to dissolve the reactants upon heating.

Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a heating

mantle.

Maintain the reflux for approximately 30-60 minutes. The progress of the reaction can be

monitored by the disappearance of the yellow color of the reactants.

After the reaction is complete, remove the heat source and allow the mixture to cool to room

temperature.

Further cool the flask in an ice bath to promote crystallization of the product.

Collect the crystalline product by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold xylene or another suitable solvent like ethyl

acetate to remove any unreacted starting materials.

Dry the crystals in a vacuum oven or by air drying.

Characterization Methods
A general workflow for the single-crystal X-ray diffraction analysis of dibenzobarallene is as

follows:

1. Crystal Growth:
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Slow evaporation of a saturated solution of dibenzobarallene in a suitable solvent (e.g.,

ethyl acetate) can yield single crystals of suitable quality for X-ray diffraction.

2. Data Collection:

A selected single crystal is mounted on a goniometer head.

X-ray diffraction data are collected using a diffractometer equipped with a suitable X-ray

source (e.g., Mo Kα radiation) and a detector.

The crystal is maintained at a constant temperature (e.g., 293 K) during data collection.

3. Structure Solution and Refinement:

The collected diffraction data are processed to determine the unit cell dimensions and space

group.

The crystal structure is solved using direct methods or Patterson methods.

The structural model is then refined using full-matrix least-squares on F².

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum provides information about the chemical environment of

the hydrogen atoms in the molecule.

Instrumentation: A typical NMR spectrometer (e.g., Bruker Avance 400 MHz).

Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

Internal Standard: Tetramethylsilane (TMS).

Expected Signals: Aromatic protons typically appear in the range of δ 7.2–8.1 ppm.[4]

¹³C NMR: The carbon-13 NMR spectrum is used to identify the different carbon environments

in the molecule.

Instrumentation: As above.
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Solvent and Standard: As above.

Expected Signals: Aromatic carbons are expected in the region of δ 120–140 ppm.[4]

Fourier-Transform Infrared (FT-IR) Spectroscopy:

FT-IR spectroscopy is used to identify the functional groups present in the molecule.

Instrumentation: A standard FT-IR spectrometer (e.g., Bruker Tensor 27).

Sample Preparation: The solid sample is typically mixed with potassium bromide (KBr) and

pressed into a pellet.

Key Vibrational Bands:

C=O stretching (anhydride): Two characteristic bands are observed in the region of

1750-1850 cm⁻¹. A doublet may appear around 1837 cm⁻¹ and 1863 cm⁻¹ due to

coupled vibrations of the two carbonyl groups.[5]

C-O stretching: Bands are typically observed around 1231 cm⁻¹ and 1290 cm⁻¹.[5]

C=C-H stretching (aromatic): A characteristic band appears around 3070 cm⁻¹.[5]
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Caption: Synthetic pathway of Dibenzobarallene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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